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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties

of Ethyl 3-methylpentanoate (CAS No: 5870-68-8), an ester recognized for its characteristic

fruity aroma.[1][2] A thorough understanding of these properties is crucial for its application in

various fields, including fragrance formulation, flavor chemistry, and as a potential component

in pharmaceutical and industrial processes. This document compiles and presents critically

evaluated data, details common experimental methodologies for property determination, and

offers visualizations to illustrate experimental workflows.

General Properties
Ethyl 3-methylpentanoate is a colorless liquid with a molecular formula of C₈H₁₆O₂ and a

molecular weight of 144.21 g/mol .[1][3][4][5][6] It is characterized by a fruity scent, often

compared to pineapple.[1][2]

Quantitative Thermophysical Data
The following tables summarize the available quantitative data for the thermophysical

properties of Ethyl 3-methylpentanoate.

Table 1: General Physical and Chemical Properties
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Property Value Conditions Reference(s)

Molecular Formula C₈H₁₆O₂ - [1][3][5]

Molecular Weight 144.21 g/mol - [1][3][5]

Appearance Colorless Liquid Standard [1][2]

Odor Fruity, Pineapple-like - [1][2]

Boiling Point 158-159 °C 760 mmHg [1][5]

Flash Point 45.00 °C (113.00 °F) Closed Cup [7]

Vapor Pressure 2.91 mmHg 25 °C [1]

Table 2: Density and Refractive Index

Property Value Temperature (°C) Reference(s)

Specific Gravity 0.86200 to 0.87200 25 [7]

Density 0.87 g/mL Not Specified [3]

Density 0.87 Not Specified [1]

Relative Density 0.8735 g/cm³ Not Specified [5]

Refractive Index 1.40300 to 1.41300 20 [7]

Refractive Index 1.4070 Not Specified [1]

Refractive Index 1.407 Not Specified [3]

Table 3: Critically Evaluated Data from NIST/TRC Web Thermo Tables (WTT)[8]
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Property Temperature Range State

Density (Liquid) 190 K to 601 K In equilibrium with Gas

Viscosity (Liquid) 270 K to 600 K In equilibrium with Gas

Thermal Conductivity (Liquid) 200 K to 540 K In equilibrium with Gas

Enthalpy (Liquid) 250 K to 588.98 K In equilibrium with Gas

Enthalpy (Ideal Gas) 200 K to 1000 K -

Experimental Protocols for Thermophysical
Property Determination
While specific experimental protocols for Ethyl 3-methylpentanoate are not extensively

detailed in the public literature, the following methodologies represent standard practices for

determining the thermophysical properties of esters and other organic liquids.

The density of a liquid can be determined using several high-precision methods:

Vibrating Tube Densitometer: This is a common and accurate method. The liquid sample is

introduced into a U-shaped tube, which is then electromagnetically excited to vibrate at its

characteristic frequency. This frequency is dependent on the mass of the sample in the tube,

and thus its density. The instrument measures the oscillation period, from which the density

is calculated. Temperature control is crucial and is typically achieved using a Peltier system.

Pycnometry (Gas Displacement): This technique determines the skeletal density of a solid or

the density of a liquid by measuring the displacement of a known volume of an inert gas,

typically helium. The sample is placed in a chamber of known volume, which is then

pressurized with the gas. The pressure change after expanding the gas into a second empty

chamber allows for the calculation of the sample's volume. The density is then calculated

from the known mass and the determined volume.

Gravimetric Buoyancy Method (Archimedes' Principle): This method involves weighing a

sinker of known volume first in air and then immersed in the liquid sample.[9] The difference

in weight is equal to the weight of the displaced liquid. From this, the density of the liquid can

be calculated.[9]
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Viscosity, a measure of a fluid's resistance to flow, can be determined by the following

methods:

Capillary Viscometer (e.g., Ostwald or Ubbelohde): This method measures the time it takes

for a fixed volume of liquid to flow through a narrow capillary tube under the influence of

gravity.[10] The kinematic viscosity is then calculated from this time and the viscometer

constant. The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the

density of the liquid. Temperature control is essential for accurate measurements.

Rotational Viscometer: This instrument measures the torque required to rotate a spindle

immersed in the liquid at a constant angular velocity.[11] The resistance to this rotation is

proportional to the dynamic viscosity of the fluid. Different spindle geometries are available

for various viscosity ranges.

The refractive index, a dimensionless number that describes how light propagates through a

medium, is typically measured using:

Abbe Refractometer: This is a widely used instrument that measures the critical angle of a

liquid. A thin film of the sample is placed between two prisms. Light is passed through the

sample, and the refractometer measures the angle at which the light is no longer transmitted

through the sample, which corresponds to the critical angle. From this, the refractive index is

calculated.

Interferometry: Methods like the Michelson interferometer can be used for highly precise

measurements.[7] A beam of light is split into two paths. One path passes through a

reference, and the other passes through the liquid sample. When the beams are

recombined, they create an interference pattern. The shift in this pattern caused by the

sample allows for the calculation of its refractive index.[7]

Surface tension, the tendency of liquid surfaces to shrink into the minimum surface area

possible, can be measured by:

Du Noüy Ring Method: This method involves slowly lifting a platinum ring from the surface of

the liquid. The force required to detach the ring from the surface is measured by a

tensiometer. This maximum force is directly related to the surface tension of the liquid.[1]
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Wilhelmy Plate Method: A thin platinum plate is suspended perpendicular to the liquid

surface. The force exerted on the plate due to wetting is measured. This force, along with the

perimeter of the plate, is used to calculate the surface tension.[1]

Pendant Drop Method: The shape of a drop of liquid hanging from a needle is determined by

the balance between gravity and surface tension. An optical system captures the image of

the drop, and the surface tension is calculated by analyzing the drop's profile using the

Young-Laplace equation.[3]

Thermal conductivity, the property of a material to conduct heat, can be determined using:

Transient Hot Wire Method: A thin platinum wire immersed in the liquid is heated by a step

voltage.[12] The wire acts as both a heating element and a temperature sensor. The rate of

temperature increase of the wire is related to the thermal conductivity of the surrounding

liquid.[12]

Laser Flash Method: A pulse of energy from a laser is directed onto one side of a sample. An

infrared detector on the opposite side measures the resulting temperature rise. The thermal

diffusivity can be calculated from the time it takes for the temperature to rise. The thermal

conductivity can then be determined if the specific heat capacity and density are known.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the thermophysical properties of a liquid sample like Ethyl 3-methylpentanoate.
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Caption: Generalized workflow for thermophysical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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